Cas no 1021038-48-1 (2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide)

2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide is a specialized organic compound featuring a cyclopropylmethylamino group attached to an N,N-dimethylacetamide backbone. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, while the dimethylacetamide group contributes to solubility and stability. The compound is particularly valuable as an intermediate in the development of bioactive molecules, offering versatility in functionalization. Its well-defined chemical properties ensure consistent performance in synthetic pathways. Suitable for controlled reactions, it is often utilized in research settings where precise molecular modifications are required. Proper handling and storage under inert conditions are recommended to maintain integrity.
2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide structure
1021038-48-1 structure
Product Name:2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide
CAS No:1021038-48-1
MF:C8H16N2O
MW:156.225441932678
CID:4568104
PubChem ID:28566789
Update Time:2025-06-08

2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(cyclopropylmethyl)amino]-N,N-dimethylacetamide
    • 2-(cyclopropylmethylamino)-N,N-dimethylacetamide
    • Z1076712296
    • 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide
    • Inchi: 1S/C8H16N2O/c1-10(2)8(11)6-9-5-7-3-4-7/h7,9H,3-6H2,1-2H3
    • InChI Key: AGNBVOXNVSLNLT-UHFFFAOYSA-N
    • SMILES: O=C(CNCC1CC1)N(C)C

Computed Properties

  • Exact Mass: 156.126263g/mol
  • Monoisotopic Mass: 156.126263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 156.23g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.299

2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide Pricemore >>

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2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide Related Literature

Additional information on 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide

Comprehensive Overview of 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide (CAS No. 1021038-48-1)

2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide (CAS No. 1021038-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopropylmethyl moiety with a dimethylacetamide group, making it a versatile intermediate for synthetic applications. Its molecular formula, C8H16N2O, and precise molecular weight of 156.23 g/mol contribute to its distinct physicochemical properties, which are critical for its performance in various industrial and research settings.

In recent years, the demand for 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide has surged due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's cyclopropyl ring, known for its strain and reactivity, enhances its utility in cycloaddition reactions and other synthetic transformations. This aligns with the growing trend of leveraging small-molecule intermediates to accelerate the development of next-generation therapeutics and functional materials.

One of the most frequently searched questions about CAS No. 1021038-48-1 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored in airtight containers. These characteristics make it a reliable candidate for laboratory-scale experiments and industrial-scale synthesis. Additionally, its compatibility with common catalysts and reagents further broadens its applicability in multicomponent reactions.

The synthesis of 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide typically involves the reaction of cyclopropylmethylamine with N,N-dimethylacetamide derivatives under controlled conditions. Optimizing the reaction yield and purity has been a focal point for chemists, especially in light of the increasing emphasis on green chemistry and sustainable practices. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, reducing waste and energy consumption—a topic highly relevant to contemporary environmental concerns.

From a pharmacological perspective, the 2-(Cyclopropylmethyl)amino moiety has been explored for its potential to modulate biological targets, including enzymes and receptors. This has led to its incorporation into several drug candidates undergoing preclinical evaluation. Its ability to improve bioavailability and metabolic stability in vivo has made it a valuable scaffold in medicinal chemistry. Researchers are also investigating its role in prodrug design, where its derivatives could enhance drug delivery efficiency.

In the agrochemical sector, CAS No. 1021038-48-1 has shown promise as a precursor for developing crop protection agents. Its structural features contribute to the efficacy of herbicides and fungicides, addressing the global need for sustainable agricultural solutions. The compound's low environmental persistence, coupled with its targeted activity, aligns with the industry's shift toward eco-friendly pesticides—a hot topic among policymakers and farmers alike.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide. These methods ensure batch-to-batch consistency and compliance with regulatory standards, which are critical for its commercialization. The compound's spectral data and chromatographic profiles are well-documented, facilitating its identification and quality control in diverse applications.

Looking ahead, the versatility of 2-(Cyclopropylmethyl)amino-N,N-dimethylacetamide positions it as a key player in interdisciplinary research. Whether in pharmaceutical innovation, material engineering, or agrochemical development, its unique properties continue to inspire new discoveries. As scientific communities prioritize molecular diversity and functional precision, this compound is poised to remain at the forefront of cutting-edge research and industrial advancements.

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